5-(Piperidin-4-yl)indolin-2-one

• Molecular Formula: C13H16N2O
• Molecular Weight: 216.28 g/mol
• IUPAC Name: 5-piperidin-4-yl-1,3-dihydroindol-2-one
• InChI: InChI=1S/C13H16N2O/c16-13-8-11-7-10(1-2-12(11)15-13)9-3-5-14-6-4-9/h1-2,7,9,14H,3-6,8H2,(H,15,16)
• InChI Key: KDXNDXHXRHUPIL-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C2=CC3=C(C=C2)NC(=O)C3

Description

5-(Piperidin-4-yl)indolin-2-one is a useful research compound. Its molecular formula is C13H16N2O and its molecular weight is 216.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of TFA (10 ml) was added tert-butyl 4-(2-oxoindolin-5-yl)piperidine-1-carboxylate (789 mg, 2.49 mmol) and stirred at room temperature for 30 min. The reaction mixture was concentrated. The residue was diluted with 1N HCl and extracted with CHCl3. The aqueous layer was added with 28% NH3 aq until pH 8 and extracted with CHCl3/EtOH (3/1). The organic layer was dried over Na2SO4 and concentrated to give 5-(piperidin-4-yl)indolin-2-one (409 mg, 76%).